6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C10H8N4OS
• Molecular Weight: 232.26 g/mol
• IUPAC Name: 6-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C10H8N4OS/c1-2-4-8(5-3-1)15-6-9-13-14-7-11-12-10(14)16-9/h1-5,7H,6H2
• InChI Key: MDKFYESAWZRKST-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OCC2=NN3C=NN=C3S2

Description

6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as PMTT, is a heterocyclic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. It belongs to the class of triazolothiadiazole derivatives, which have been shown to possess a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.

Scientific Research Applications

6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in the field of medicinal chemistry. It has been shown to possess a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to be effective against a variety of microorganisms, including bacteria, fungi, and viruses. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Mechanism of Action

The mechanism of action of 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exerts its biological activities by interacting with cellular targets such as enzymes, receptors, and ion channels. 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of certain enzymes, including tyrosinase and acetylcholinesterase. It has also been found to interact with certain receptors, including the adenosine A1 receptor. Additionally, 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to modulate the activity of ion channels, including the voltage-gated potassium channel.
Biochemical and Physiological Effects:
6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including tyrosinase and acetylcholinesterase. It has also been found to interact with certain receptors, including the adenosine A1 receptor. Additionally, 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to modulate the activity of ion channels, including the voltage-gated potassium channel. 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its wide range of biological activities. It has been shown to possess antimicrobial, antiviral, anticancer, and anti-inflammatory properties. Additionally, 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to be effective against a variety of microorganisms, making it a potential candidate for the development of new antimicrobial agents. However, one of the limitations of 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its relatively low solubility in water, which may limit its bioavailability and effectiveness in vivo.

Future Directions

There are several future directions for the study of 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of new synthetic methods for the production of 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its derivatives. Additionally, further research is needed to fully understand the mechanism of action of 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its biological activities. Further studies are also needed to evaluate the safety and efficacy of 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in vivo. Finally, the potential applications of 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in the treatment of various diseases, including cancer and inflammatory diseases, should be explored further.

Synthesis Methods

The synthesis of 6-(Phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-mercapto-1,3,4-thiadiazole with 2-chloroethyl phenyl ether in the presence of a base such as potassium carbonate. The resulting product is then treated with hydrazine hydrate to form the triazole ring. The final compound is obtained by the reaction of the triazole intermediate with paraformaldehyde in the presence of a catalyst such as acetic acid.